Cas no 1020718-91-5 (N-Acetylsulfathiazole-d4 (Major))

• Product Name: N-Acetylsulfathiazole-d4 (Major)
• CAS No: 1020718-91-5
• MF: C₁₁H₁₁N₃O₃S₂
• MW: 301.377986192703
• CID: 824061
• PubChem ID: 45359116
• Update Time: 2024-11-04

N-Acetylsulfathiazole-d4 (Major) Chemical and Physical Properties

Names and Identifiers

• N-ACETYLSULFATHIAZOLE-D4
• N-[2,3,5,6-tetradeuterio-4-(1,3-thiazol-2-ylsulfamoyl)phenyl]acetamide
• N-Acetylsulfathiazole-d4 (Major)
• N-[4-[(2-ThiazolylaMino)sulfonyl]phenyl-2,3,5,6-d4]acetaMide
• AKOS030240996
• CS-0202304
• J-000568
• N-{4-[(1,3-Thiazol-2-yl)sulfamoyl](~2~H_4_)phenyl}acetamide
• 1020718-91-5
• DTXSID20670103
• HY-W101327S
• Acetamide, N-[4-[(2-thiazolylamino)sulfonyl]phenyl-2,3,5,6-d4]-
• N-(4-(N-(Thiazol-2-yl)sulfamoyl)phenyl)acetamide-d4

• Inchi： 1S/C11H11N3O3S2/c1-8(15)13-9-2-4-10(5-3-9)19(16,17)14-11-12-6-7-18-11/h2-7H,1H3,(H,12,14)(H,13,15)/i2D,3D,4D,5D
• InChI Key： KXNXWINFSDKMHD-QFFDRWTDSA-N
• SMILES： S(C1C([2H])=C([2H])C(=C([2H])C=1[2H])NC(C)=O)(NC1=NC=CS1)(=O)=O

Computed Properties

• Exact Mass: 301.04900
• Monoisotopic Mass: 301.04929055g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Melting Point: 267°C
• PSA: 124.78000
• LogP: 3.12910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides